3-(1-((5-methylthiophen-2-yl)sulfonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl]thieno[3,2-d]triazin-4-one
• InChI: InChI=1S/C15H16N4O3S3/c1-10-2-3-13(24-10)25(21,22)18-7-4-11(5-8-18)19-15(20)14-12(16-17-19)6-9-23-14/h2-3,6,9,11H,4-5,7-8H2,1H3
• InChI Key: RAMBVIHPOHLSNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(C=CS4)N=N3
• Molecular Formula: C15H16N4O3S3
• Molecular Weight: 396.5 g/mol

Description

This compound is a piperidine derivative. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of numerous scientific studies. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Specific methods of piperidine synthesis have been reviewed in several publications.

Molecular Structure Analysis

The molecular formula of the compound is C15H16N4O3S3 and its molecular weight is 396.5.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Secondary Explosive (Compound 5): Compound 5 demonstrates excellent insensitivity toward external stimuli (IS = 43 J) and a very good calculated detonation performance (Dv = 9408 m/s and P = 37.8 GPa). .

Heat-Resistant Explosive (Compound 10): Compound 10 boasts remarkable thermal stability (Td = 305 °C) and superior calculated detonation performance (Dv = 9200 m/s and P = 34.8 GPa). .

Primary Explosives (Compounds 14, 17, and 19) Although sensitive (IS ≤ 2 J), compounds 14, 17, and 19 exhibit excellent calculated detonation performance (Dv ≥ 8690 m/s and P ≥ 30.2 GPa). .

Fluorescent Dyes

The compound’s unique structure also makes it interesting for photophysical applications:

• Fluorescent Donor–Acceptor Dyes : Thienylpyridinium–cyclic enolate betaine (TPB) derivatives, including those based on this compound, have been studied as fluorescent donor–acceptor type molecules. .

Conjugated Polymer Networks

In the realm of materials science, the compound has been explored for its role in conjugated polymer networks:

• Diarylethene-Based Networks (DPP-1 and DPP-2) : These networks, constructed by Schiff-base polymerization, utilize the compound as a photochromic unit. .

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. It is stated that this product is not intended for human or veterinary use and is for research use only.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. The discovery and biological evaluation of potential drugs containing the piperidine moiety are among the latest scientific advances.